Cas no 54095-53-3 (cyclopentene-1,2-dicarbonitrile)
54095-53-3 structure
Product Name:cyclopentene-1,2-dicarbonitrile
cyclopentene-1,2-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- cyclopentene-1,2-dicarbonitrile
- Cyclopent-1-ene-1,2-dicarbonitrile
- 1-cyclopentene-1,2-dicarbonitrile
- 54095-53-3
- 1,2-dicyanocyclopentene
- SCHEMBL819464
- EINECS 258-975-5
- F4K83TT7JQ
- DTXSID70202433
- NS00032953
-
- Inchi： 1S/C7H6N2/c8-4-6-2-1-3-7(6)5-9/h1-3H2
- InChI Key： HEXQKPDCBSWTHM-UHFFFAOYSA-N
- SMILES： N#CC1=C(C#N)CCC1
Computed Properties
- Exact Mass: 118.05318
- Monoisotopic Mass: 118.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
cyclopentene-1,2-dicarbonitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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